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Compound of Interest

Compound Name: 1-Methyl-1H-pyrazol-3(2H)-one

Cat. No.: B1339060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 1-Methyl-1H-pyrazol-
3(2H)-one, a key intermediate in the synthesis of various pharmaceuticals. Understanding the

solubility of this compound is critical for its efficient use in reaction chemistry, purification, and

formulation development. This document compiles available solubility data, presents detailed

experimental protocols for solubility determination, and illustrates a typical workflow for these

procedures.

Quantitative Solubility Data
Quantitative solubility data for 1-Methyl-1H-pyrazol-3(2H)-one in a wide range of solvents is

not extensively reported in publicly available literature. However, the following data has been

compiled from chemical supplier information. It is important to note that some of this data may

be based on computational predictions rather than experimental determination.

Solvent
Temperature
(°C)

Solubility Data Type Source

Water Not Specified 12.5 mg/mL Not Specified Ambeed

Water Not Specified 60.5 mg/mL
Calculated (LogS

= -0.21)
Ambeed
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Note: The discrepancy between the two water solubility values from the same source suggests

one is likely a raw data point and the other is a calculated value from a model. Experimental

verification is recommended.

Qualitative descriptions from various sources indicate that pyrazole derivatives can be soluble

in polar organic solvents like ethanol, methanol, and acetone, particularly upon heating. For

less polar pyrazoles, solvent mixtures such as hexane/ethyl acetate may be effective.[1]

Experimental Protocols for Solubility Determination
The following are generalized yet detailed protocols for determining the solubility of a solid

compound like 1-Methyl-1H-pyrazol-3(2H)-one. These methods are fundamental in organic

chemistry and are widely applicable.

Single-Solvent Solubility Determination (Equilibrium
Method)
This method is used to determine the saturation solubility of a compound in a single solvent at

a specific temperature.

Materials:

1-Methyl-1H-pyrazol-3(2H)-one

Selected solvent (e.g., water, ethanol, acetone, ethyl acetate)

Analytical balance

Vials with screw caps

Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)
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Procedure:

Sample Preparation: Add an excess amount of 1-Methyl-1H-pyrazol-3(2H)-one to a vial.

The excess solid is crucial to ensure that a saturated solution is achieved.

Solvent Addition: Accurately pipette a known volume of the selected solvent into the vial.

Equilibration: Tightly cap the vial and place it in a constant temperature shaker bath. Allow

the mixture to equilibrate for a set period (typically 24-72 hours) to ensure the solution

reaches saturation. The shaking facilitates the dissolution process.

Phase Separation: After equilibration, allow the vial to stand undisturbed at the same

temperature for a sufficient time to let the excess solid settle.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

using a syringe. Immediately pass the solution through a syringe filter into a pre-weighed vial

or a volumetric flask. This step is critical to remove any undissolved solid particles.

Quantification: Determine the concentration of 1-Methyl-1H-pyrazol-3(2H)-one in the filtered

solution using a pre-validated analytical method (e.g., by measuring absorbance at a specific

wavelength with a UV-Vis spectrophotometer and using a calibration curve, or by HPLC).

Calculation: The solubility is calculated from the concentration of the saturated solution and

expressed in units such as g/100 mL or mg/mL.

Recrystallization-Based Solvent Screening
Recrystallization is a purification technique that relies on the differential solubility of a

compound in a solvent at different temperatures.[2] The process of finding a suitable

recrystallization solvent also provides valuable qualitative and semi-quantitative solubility

information.

Materials:

Crude 1-Methyl-1H-pyrazol-3(2H)-one

A selection of test solvents (e.g., water, ethanol, isopropanol, ethyl acetate, acetone, hexane)
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Test tubes

Heating apparatus (e.g., hot plate, water bath)

Vortex mixer

Procedure:

Initial Solubility Test: Place a small, known amount (e.g., 20-30 mg) of the compound into a

test tube.

Room Temperature Test: Add the test solvent dropwise at room temperature, vortexing after

each addition, up to a volume of approximately 1 mL. Observe if the compound dissolves. An

ideal recrystallization solvent will not dissolve the compound at room temperature.

Hot Solubility Test: If the compound is insoluble at room temperature, heat the mixture to the

boiling point of the solvent.[3] Continue to add the hot solvent dropwise until the solid

dissolves completely. Record the amount of solvent required. A good solvent will dissolve the

compound when hot.

Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature,

and then in an ice bath. Observe for the formation of crystals.[3] The formation of a

significant amount of crystals indicates a suitable single solvent for recrystallization and

provides information about its solubility profile.

Two-Solvent System: If no single solvent is ideal, a two-solvent system can be tested.[3] This

involves dissolving the compound in a "good" solvent (in which it is highly soluble) at an

elevated temperature, and then adding a "poor" solvent (in which it is sparingly soluble)

dropwise until the solution becomes cloudy, indicating the onset of precipitation. The solution

is then reheated to clarify and cooled slowly to allow for crystallization.

Visualized Experimental Workflow
The following diagram illustrates a logical workflow for determining the solubility of a compound

and selecting an appropriate recrystallization solvent system.
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Solvent Screening
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Caption: Workflow for solubility testing and recrystallization solvent selection.
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To cite this document: BenchChem. [Solubility Profile of 1-Methyl-1H-pyrazol-3(2H)-one: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339060#solubility-of-1-methyl-1h-pyrazol-3-2h-one-
in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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